Cas no 1707400-28-9 (4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine)

• Product Name: 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine
• CAS No: 1707400-28-9
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5161835
• Update Time: 2025-10-30

4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine
• Pyrimidine, 4-chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-

• Inchi： 1S/C10H11ClN4/c1-6-8(5-15(3)14-6)9-4-10(11)13-7(2)12-9/h4-5H,1-3H3
• InChI Key： GKBQGKRSQIUJMZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CN(C)N=C2C)=CC(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine

Introduction to 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine (CAS No. 1707400-28-9)

4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the pyrimidine class, which is widely recognized for its role in medicinal chemistry due to its biological activity and versatility in drug design. The molecular structure of this compound incorporates a chloro substituent at the 4-position of the pyrimidine ring, alongside a 1,3-dimethyl-1H-pyrazol-4-yl moiety at the 6-position, and a methyl group at the 2-position. These structural features contribute to its distinctive chemical reactivity and potential applications in synthetic chemistry and drug development.

The CAS No. 1707400-28-9 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. The synthesis of 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine involves multi-step organic reactions, typically starting from readily available precursors such as pyrimidine derivatives and pyrazole compounds. The introduction of the chloro group enhances the electrophilicity of the molecule, making it a valuable intermediate in nucleophilic substitution reactions. Similarly, the dimethylpyrazole moiety contributes to steric hindrance and electronic modulation, influencing the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine-based scaffolds in developing novel therapeutic agents. The structural motif of 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine has been explored in various drug discovery programs due to its potential to modulate key biological pathways. For instance, studies have demonstrated its utility in inhibiting enzymes involved in cancer metabolism and inflammation. The chloro substituent at the 4-position allows for further derivatization, enabling chemists to fine-tune the pharmacological properties of the compound.

In vitro studies have revealed that 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine exhibits promising activity against several disease-related targets. Researchers have investigated its interactions with protein kinases and transcription factors, identifying potential therapeutic benefits in oncology and immunology. The dimethylpyrazole group enhances binding affinity by optimizing hydrogen bonding interactions and hydrophobic effects within biological macromolecules. This has led to interest in developing analogs with improved pharmacokinetic profiles and reduced side effects.

The pharmaceutical industry has shown particular interest in this compound due to its synthetic accessibility and biological relevance. Several research groups have reported novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. Additionally, computational modeling has been employed to predict the binding modes of 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine with target proteins, providing insights into its mechanism of action. These studies have laid the groundwork for further optimization efforts aimed at enhancing drug-like properties.

One notable application of this compound is in the development of antiviral agents. The pyrimidine core is a common structural feature in nucleoside analogs used to treat viral infections. By incorporating a chloro group and a dimethylpyrazole moiety, researchers have created derivatives with enhanced antiviral activity against RNA viruses. Preliminary clinical trials have shown encouraging results, suggesting that 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine or its derivatives could be valuable candidates for future antiviral therapies.

The role of 1,3-dimethylpyrazole in modulating biological activity cannot be overstated. This heterocyclic group has been shown to influence enzyme selectivity and receptor binding affinity significantly. In the context of 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methyl-pyrimidine, it contributes to steric bulk that can prevent non-specific interactions while maintaining high potency against target enzymes. This balance is crucial for developing drugs with improved efficacy and safety profiles.

Future research directions include exploring novel derivatives of 4-Chloro-6-(1,3-dimethyl-1H-pyrazol-4-y)-2-methyl-pyrimidine through structure-based drug design approaches. By leveraging computational tools such as molecular dynamics simulations and virtual screening, scientists can identify optimized analogs with enhanced pharmacological properties. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields.

The versatility of this compound also extends to material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored for catalytic applications and sensor development. The chloro substituent facilitates coordination interactions with transition metals such as copper and palladium, enabling catalytic transformations useful in organic synthesis.

In conclusion,4-Chloro--6-(13dimethypyrzol--41yl) --22metyl--pyrimidne (CAS No. 1707400289) represents a promising chemical entity with diverse applications across medicinal chemistry, pharmaceutical research,and material science. Its unique structural features,including thchloro group,13dimethypyrazole moiety,and methyl substituent,make it a valuable intermediate for designing novel therapeutic agents. Ongoing research efforts aim to further elucidate its mechanisminvolve key biological targets,and develop optimized derivativeswith improved pharmacological properties. As our understandingof molecular interactions advances,this compound is poisedto play an increasingly important rolein drug discoveryand beyond.